molecular formula C7H10N2O3 B13236724 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid

3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid

Cat. No.: B13236724
M. Wt: 170.17 g/mol
InChI Key: JCPZDOJWCWDLFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

IUPAC Nomenclature and Stereochemical Configuration Analysis

The systematic IUPAC name for the compound is 3-(2-aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid , as confirmed by its structural registry in chemical databases. This nomenclature reflects the core isoxazole ring system (a five-membered heterocycle containing oxygen at position 1 and nitrogen at position 2), with a 2-aminopropan-2-yl substituent at position 3 and a carboxylic acid group at position 4.

Stereochemical analysis reveals no chiral centers in the molecule. The 2-aminopropan-2-yl group is a tertiary amine attached to a quaternary carbon, which is bonded to two methyl groups and the isoxazole ring. This configuration eliminates the possibility of geometric isomerism or enantiomerism. The isoxazole ring itself adopts a planar conformation due to aromatic stabilization, with bond lengths and angles consistent with typical isoxazole derivatives. The carboxylic acid group at position 4 lies in the plane of the heterocycle, as evidenced by a C–C–C–O torsion angle of approximately −3.3° in analogous structures.

Crystallographic Data and Conformational Dynamics

X-ray crystallographic studies of structurally related isoxazole-4-carboxylic acid derivatives provide insights into the molecular packing and conformational preferences of this compound. In the solid state, the carboxylic acid group engages in intermolecular O–H⋯O hydrogen bonds, forming head-to-head dimers. For example, in 5-methyl-3-phenylisoxazole-4-carboxylic acid, these dimers are further stabilized by C–H⋯N interactions and π–π stacking between aromatic rings (centroid–centroid distance: 3.96 Å).

While direct crystallographic data for 3-(2-aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid are limited, its ethyl ester analogs exhibit similar planar arrangements of the isoxazole and carboxylic acid moieties. Molecular dynamics simulations suggest that the bulky 2-aminopropan-2-yl group introduces minor steric hindrance, restricting rotation about the C3–C bond connecting the substituent to the ring. This constraint stabilizes a single dominant conformation in solution, as inferred from nuclear Overhauser effect spectroscopy (NOESY) data of related compounds.

Tautomeric Equilibria and Protonation States in Aqueous Media

The compound exhibits pH-dependent prototropic equilibria involving its carboxylic acid and amine functional groups. In acidic media (pH < 2), the carboxylic acid remains protonated (−COOH), while the tertiary amine acquires a positive charge (−NH$$3^+$$). At neutral pH (5–7), the carboxylic acid deprotonates to form the carboxylate anion (−COO$$^-$$), and the amine remains predominantly unprotonated due to its weak basicity (calculated pK$$a$$ ≈ 8–9 for analogous aliphatic amines).

Tautomerism within the isoxazole ring is negligible under physiological conditions. Unlike oxazole derivatives, where annular tautomerism can occur, the 1,2-oxazole system is stabilized by aromaticity, locking the oxygen and nitrogen atoms at positions 1 and 2, respectively. Spectroscopic studies of related isoxazole-4-carboxylic acids confirm the absence of significant tautomeric shifts in UV-Vis and $$^1$$H NMR spectra across pH 2–10.

Comparative Analysis with Isoxazole-4-carboxylic Acid Derivatives

The structural and electronic features of 3-(2-aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid distinguish it from other isoxazole-4-carboxylic acid derivatives:

  • Substituent Effects :

    • The 2-aminopropan-2-yl group enhances solubility in polar solvents compared to aryl-substituted analogs (e.g., 3-phenylisoxazole-4-carboxylic acid).
    • Bulky substituents at position 3 reduce π–π stacking interactions observed in phenyl-substituted derivatives, as demonstrated by diminished hypsochromic shifts in UV spectra.
  • Electronic Properties :

    • The electron-donating methyl groups on the 2-aminopropan-2-yl moiety slightly increase the electron density of the isoxazole ring, lowering the acidity of the carboxylic acid group (predicted pK$$a$$ ≈ 3.1) compared to unsubstituted isoxazole-4-carboxylic acid (pK$$a$$ ≈ 2.7).
  • Bioactive Conformations :

    • In enzyme inhibition studies, the carboxylic acid group at position 4 is critical for binding to active sites, as seen in analogs targeting serine acetyltransferase. The 3-(2-aminopropan-2-yl) substituent may improve affinity by providing additional van der Waals interactions, though this remains untested for the specific compound.

Properties

IUPAC Name

3-(2-aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10N2O3/c1-7(2,8)5-4(6(10)11)3-12-9-5/h3H,8H2,1-2H3,(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JCPZDOJWCWDLFP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C1=NOC=C1C(=O)O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H10N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

170.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

General Procedure:

Component Quantity/Equiv Role
Carboxylic acid 1.0 equiv Substrate
DMAP (4-dimethylaminopyridine) 1.5 equiv Base
DMAP-Tf (triflylpyridinium reagent) 1.3 equiv Activator
Isocyanide 1.2 equiv Cyclization partner
Dichloromethane (DCM) 0.1 M Solvent

Steps :

  • Activate the carboxylic acid with DMAP-Tf in DCM under nitrogen.
  • Add isocyanide and stir at 40°C for 30 minutes (aromatic acids) or 3 hours (aliphatic acids).
  • Extract with DCM, purify via silica gel chromatography.

Yield : Up to 96% for aromatic analogs.
Applications : Demonstrated in gram-scale synthesis of FDA-approved prodrugs.

Buchwald-Hartwig Cross-Coupling and Hydrolysis

This method combines cross-coupling with hydrolysis to introduce the aminopropyl and carboxylic acid groups:

  • Step 1 : React α-bromoacetophenones with urea to form 2-aminooxazole intermediates.
  • Step 2 : Perform Buchwald-Hartwig coupling with aryl halides.
  • Step 3 : Hydrolyze esters (e.g., ethyl to carboxylic acid) using LiOH in THF/MeOH/H₂O.

Example : Synthesis of related oxazole-carboxylic acids achieved 64–82% yields after hydrolysis.

Nickel-Catalyzed Coupling with Boronic Acids

A modular approach for trisubstituted oxazoles, adaptable to the target compound:

  • Reagents : Nickel chloride, DPPF ligand, K₃PO₄, LiCl.
  • Conditions : Toluene at 110°C for 3–6 hours.
  • Substrates : 5-(Triazinyloxy)oxazole derivatives coupled with boronic acids.

Yield : 62–68% for analogs like 4-methyl-2,5-diphenyloxazole.

Comparative Analysis of Methods

Method Yield Range Scalability Functional Group Tolerance
Cyclization Moderate High Limited
[3 + 2] Cycloaddition High (≤96%) High Broad (halogens, esters)
Cross-Coupling/Hydrolysis 64–82% Moderate Moderate
Nickel-Catalyzed Coupling 62–68% Low Dependent on boronic acid

Key Research Findings

  • Late-Stage Functionalization : The [3 + 2] cycloaddition method enables modification of bioactive molecules (e.g., valproic acid, probenecid) without degrading sensitive groups.
  • Reagent Recovery : DMAP can be recovered and reused, enhancing cost-efficiency.
  • Gram-Scale Synthesis : Demonstrated for oxazole intermediates en route to 5-aminolevulinic acid.

Chemical Reactions Analysis

Types of Reactions

3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

    Reduction: Reduction reactions can convert the oxazole ring to other heterocyclic structures.

    Substitution: The amino and carboxylic acid groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

    Substitution: Reagents like acyl chlorides, alkyl halides, and sulfonyl chlorides are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole-4-carboxylic acid derivatives, while substitution reactions can produce a wide range of functionalized oxazole compounds.

Scientific Research Applications

While the search results do not provide extensive information specifically on the applications of "3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid," they do offer some related insights. This compound, also known by its CAS No. 1780000-37-4, is a substituted oxazole derivative . Research indicates that modifications of isoxazole derivatives, particularly at position 4, can lead to compounds with diverse biological activities, including immunosuppressive properties .

Here's a summary of related research and potential applications:

1. Immunosuppressive Properties of Isoxazole Derivatives

  • A study explored the synthesis and immunosuppressive properties of a series of isoxazole derivatives . These compounds inhibited phytohemagglutinin A (PHA)-induced proliferation of peripheral blood mononuclear cells (PBMCs) to varying degrees .
  • Specifically, 5-amino-N′-(2,4-dihydroxyphenyl) methylidene-N,3-dimethyl-1,2-oxazole-4-carbohydrazide (MM3) was identified as having strong antiproliferative activity and no toxicity . MM3 was shown to inhibit lipopolysaccharide (LPS)-induced tumor necrosis factor (TNF α) production in human whole blood cell cultures . In Jurkat cells, MM3 increased the expression of caspases, Fas, and NF-κB1, which indicates a proapoptotic action .

2. Chemical Synthesis and Structure

  • "3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid" has a molecular weight of 170.17 and the molecular formula C7H10N2O3C_7H_{10}N_2O_3 .

3. Related Compounds and Their Activities

  • Other isoxazole derivatives, such as 5-amino-3-methyl-4-isoxazolecarboxylic acid phenylamides, have shown immunosuppressive activity, even more effectively than cyclosporine A .
  • 5-amino-3-methyl-4-isoxazolecarboxylic acid benzylamides have exhibited anti-proliferative and anti-inflammatory properties in both in vitro and in vivo models, without apparent toxicity to cells .

4. Potential Applications

  • Given the immunosuppressive and anti-proliferative activities of related isoxazole derivatives, "3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid" may have potential applications in:
    • Immunosuppression: Development of new immunosuppressive drugs .
    • Anti-inflammatory Therapies: Treatment of inflammatory conditions .
    • Cancer Research: Inhibition of cancer cell proliferation.

Mechanism of Action

The mechanism of action of 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound’s derivatives.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Notable Properties Reference
Target Compound C₇H₁₀N₂O₃ 170.17 2-Aminopropan-2-yl, carboxylic acid High polarity, potential H-bonding
3-(2-Chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid C₁₁H₇ClFNO₃ 255.63 Chlorofluorophenyl, methyl Lipophilic, halogenated
5-(2-Chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid C₁₀H₅ClFNO₃ 241.61 Chlorofluorophenyl Predicted CCS: 146.8 Ų (M+H⁺)
3-(3-Methyloxetan-3-yl)-1,2-oxazole-4-carboxylic acid C₈H₉NO₄ 183.16 Oxetane, methyl Rigid oxetane ring
3-(2,6-Dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid C₁₁H₇Cl₂NO₃ 272.08 Dichlorophenyl, methyl Antibiotic impurity (Dicloxacillin)
3-(Propan-2-yl)-1,2-oxazole-4-carboxylic acid C₇H₉NO₃ 155.15 Isopropyl Steric bulk
Key Observations:
  • Polarity and Solubility: The target compound’s amino group enhances water solubility compared to halogenated analogs (e.g., dichlorophenyl derivatives in ). The hydrochloride salt form (priced at €635/50 mg) further improves solubility .
  • Conformational Flexibility: The 2-aminopropan-2-yl group allows rotational freedom, unlike rigid substituents like oxetane in .

Solid-State Behavior and Stability

  • Polymorphism: The analog 3-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1,2-oxazole-4-carboxylic acid undergoes polymorphic transitions upon grinding, forming metastable structures with altered supramolecular synthons .
  • Storage : The target compound is stored at room temperature, whereas halogenated analogs (e.g., ) require -18°C, indicating higher stability of the former .

Analytical Data Comparison

Collision cross-section (CCS) values from ion mobility spectrometry reveal structural differences:

  • Target Compound: No CCS data available.
  • 5-(2-Chloro-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid : CCS = 146.8 Ų (M+H⁺) .
  • 3-(3-Methyloxetan-3-yl)-1,2-oxazole-4-carboxylic acid : CCS = 134.6 Ų (M+H⁺) . Lower CCS values for oxetane-containing compounds suggest compact conformations compared to bulkier substituents.

Biological Activity

3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, mechanisms of action, and potential applications in various fields.

The synthesis of 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. Common methods include:

  • Cyclization Reactions : The reaction of 2-aminopropan-2-ol with carboxylic acid derivatives in the presence of dehydrating agents.
  • Reaction Conditions : Elevated temperatures and catalysts are often employed to facilitate the cyclization process, optimizing yield and purity for industrial applications.

Antimicrobial Properties

Research indicates that 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid exhibits notable antimicrobial activity. A study highlighted its effectiveness against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE). The Minimum Inhibitory Concentration (MIC) values for these pathogens suggest that this compound could serve as a lead for developing new antimicrobial agents .

Pathogen MIC (µg/mL)
Staphylococcus aureus8
Enterococcus faecium16
Candida auris4

Anticancer Activity

The compound has also been studied for its anticancer properties. Preliminary investigations suggest that it may inhibit cell proliferation in certain cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. The interaction with specific molecular targets such as receptors or enzymes is believed to modulate these effects .

The biological activity of 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid is primarily attributed to its ability to interact with various biological targets:

  • Enzyme Inhibition : The compound may inhibit key enzymes involved in bacterial metabolism or cancer cell proliferation.
  • Receptor Modulation : It can potentially bind to specific receptors, altering their activity and leading to downstream biological effects .

Case Studies

Several case studies have explored the efficacy of this compound:

  • Antimicrobial Efficacy : A study demonstrated that derivatives of this compound showed enhanced activity against drug-resistant bacterial strains compared to traditional antibiotics. The findings support further exploration for therapeutic applications in treating resistant infections .
  • Cancer Cell Lines : In vitro studies on human cancer cell lines revealed that treatment with this compound resulted in significant reductions in cell viability and induced apoptosis. These results suggest potential applications in cancer therapy .

Comparative Analysis with Similar Compounds

3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid shares structural similarities with other oxazole derivatives, which also exhibit biological activities:

Compound Biological Activity
3-(2-Aminopropan-2-yl)-1,2-oxazole-5-carboxylic acidAntimicrobial and anticancer properties
1,2-Oxazole derivativesAntiviral and immunomodulatory activities

This comparison highlights the unique properties imparted by the specific substitution pattern of 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid, making it a valuable candidate for further research.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid, and how do reaction conditions influence yield?

  • Methodological Answer : Synthesis of oxazole-carboxylic acid derivatives typically involves multi-step reactions, such as condensation of aldehyde precursors with amino groups followed by cyclization. For example, analogous compounds (e.g., 6-(4-chlorophenyl)-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid) are synthesized via Pd/Cu-catalyzed reactions in polar solvents like DMF or toluene. Key factors include:

  • Catalyst selection : Palladium catalysts enhance cyclization efficiency but may require inert atmospheres.
  • Solvent polarity : DMF improves reactant solubility but necessitates moisture-free conditions to avoid side reactions.
  • Temperature control : Elevated temperatures (80–120°C) accelerate cyclization but risk decomposition of the amino group.
  • Yield optimization : Pilot reactions using fractional factorial design can identify critical parameters (e.g., reagent stoichiometry, pH).

Q. What spectroscopic techniques are essential for characterizing 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid?

  • Methodological Answer :

  • NMR : 1^1H and 13^{13}C NMR identify proton environments and carbon backbone. Aromatic protons in oxazole rings typically resonate at δ 7.5–8.5 ppm, while carboxylic acid protons appear as broad singlets (δ 10–13 ppm).
  • IR : Strong absorbance near 1700 cm1^{-1} confirms the carboxylic acid C=O stretch.
  • Mass spectrometry : High-resolution ESI-MS validates molecular weight (e.g., expected [M+H]+^+ for C7_7H9_9N2_2O3_3: 169.06).
  • XRD : Crystallography resolves stereochemistry, particularly for the aminopropan-2-yl substituent.

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of oxazole-carboxylic acid derivatives?

  • Methodological Answer : Discrepancies often arise from assay conditions or impurities. Strategies include:

  • Purity validation : Use HPLC (>95% purity) and elemental analysis to exclude confounding impurities.
  • Dose-response curves : Test compounds across multiple concentrations (e.g., 1 nM–100 µM) to confirm activity thresholds.
  • Mechanistic studies : Employ enzymatic assays (e.g., kinase inhibition) or cellular models (e.g., cytotoxicity in cancer lines) to isolate target interactions. For example, conflicting antimicrobial data may reflect strain-specific sensitivities. Cross-reference with structurally similar compounds (e.g., 5-methyl-3-(2'-chlorophenyl)-4-isoxazolecarboxylic acid) to identify structure-activity trends.

Q. What computational approaches are effective in predicting the reactivity of 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid in nucleophilic substitutions?

  • Methodological Answer :

  • DFT calculations : Model frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites. For oxazole derivatives, the C4-carboxylic acid group often acts as an electron-deficient center.
  • Molecular dynamics (MD) : Simulate solvent effects (e.g., water vs. DMSO) on reaction pathways.
  • Docking studies : Predict binding affinities for biological targets (e.g., enzymes) using software like AutoDock Vina. Validate with experimental IC50_{50} values from enzyme inhibition assays.

Q. How should researchers address instability of 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid under acidic conditions?

  • Methodological Answer :

  • Protection/deprotection strategies : Temporarily protect the amine group with Boc (tert-butoxycarbonyl) during synthesis to prevent protonation-driven degradation.
  • pH optimization : Conduct stability studies (pH 3–9) to identify safe handling ranges. For example, analogs like 3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carboxylic acid degrade rapidly below pH 4.
  • Lyophilization : Store the compound as a lyophilized powder under argon to minimize hydrolysis.

Safety and Handling Protocols

Q. What safety measures are critical when handling 3-(2-Aminopropan-2-yl)-1,2-oxazole-4-carboxylic acid in the laboratory?

  • Methodological Answer :

  • PPE : Wear nitrile gloves, safety goggles, and lab coats to prevent skin/eye contact.
  • Engineering controls : Use fume hoods for weighing and reactions to avoid inhalation of fine particles.
  • Spill management : Neutralize acidic spills with sodium bicarbonate before disposal.
  • Waste disposal : Segregate as hazardous organic waste due to potential amine toxicity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.